Cas no 658701-59-8 (6,10-Dihydroxy Buspirone)

• Product Name: 6,10-Dihydroxy Buspirone
• CAS No: 658701-59-8
• MF: C₂₁H₃₁N₅O₄
• MW: 417.50194478035
• CID: 1063852
• PubChem ID: 71316230
• Update Time: 2025-11-02

6,10-Dihydroxy Buspirone Chemical and Physical Properties

Names and Identifiers

• 6,10-Dihydroxy Buspirone
• 6,10-dihydroxy-8-[4-(4-pyrimidin-2-ylpiperazin-1-yl)butyl]-8-azaspiro[4.5]decane-7,9-dione
• 6,10-DihydroxyBuspirone-d8
• 6,10-Dihydroxy-8-[4-[4-(2-pyrimidinyl)-1-piperazinyl]butyl]-8-azaspiro[4.5]decane-7,9-dione
• 6,10-Dihydroxy-8-(4-(4-(pyrimidin-2-yl)piperazin-1-yl)butyl)-8-azaspiro[4.5]decane-7,9-dione
• 6,10-Dihydroxy-8-[4-[4-(2-pyrimidinyl)-1-piperazinyl]butyl]-8-azaspiro[4.5]decane-7,9-dione;
• 658701-59-8
• 6,10-Dihydroxy-8-{4-[4-(pyrimidin-2-yl)piperazin-1-yl]butyl}-8-azaspiro[4.5]decane-7,9-dione
• DTXSID20747667

• Inchi： 1S/C21H31N5O4/c27-16-18(29)26(19(30)17(28)21(16)6-1-2-7-21)11-4-3-10-24-12-14-25(15-13-24)20-22-8-5-9-23-20/h5,8-9,16-17,27-28H,1-4,6-7,10-15H2
• InChI Key： GZDZGTXOYYJHTI-UHFFFAOYSA-N
• SMILES： OC1C(N(CCCCN2CCN(C3N=CC=CN=3)CC2)C(C(C21CCCC2)O)=O)=O

Computed Properties

• Exact Mass: 417.23800
• Monoisotopic Mass: 417.23760449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 110.10000
• LogP: -0.02940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 6,10-Dihydroxy Buspirone

6,10-Dihydroxy Buspirone (CAS No. 658701-59-8): A Comprehensive Overview

6,10-Dihydroxy Buspirone (CAS No. 658701-59-8) is a bioactive metabolite of buspirone, a well-known anxiolytic agent. This compound has garnered significant attention in recent years due to its potential therapeutic applications and unique pharmacological properties. Researchers and pharmaceutical professionals are increasingly interested in 6,10-Dihydroxy Buspirone for its role in mental health treatments, making it a hot topic in both academic and industry circles.

The chemical structure of 6,10-Dihydroxy Buspirone features two hydroxyl groups at positions 6 and 10, which enhance its solubility and bioavailability compared to its parent compound. This modification is critical for its metabolic pathway and efficacy. Studies suggest that 6,10-Dihydroxy Buspirone may contribute to the anxiolytic effects of buspirone, though its exact mechanism of action is still under investigation. The compound’s potential to interact with serotonin receptors has sparked interest in its use for anxiety disorders and depression, aligning with the growing focus on mental health solutions.

In the pharmaceutical industry, 6,10-Dihydroxy Buspirone is often discussed in the context of drug metabolism and personalized medicine. As the demand for tailored treatments rises, understanding metabolites like 6,10-Dihydroxy Buspirone becomes essential. Its role in pharmacokinetics and drug-drug interactions is another area of active research, particularly for patients on multiple medications.

From a commercial perspective, 6,10-Dihydroxy Buspirone is available as a reference standard for analytical testing, ensuring quality control in drug development. Laboratories and research institutions frequently seek high-purity samples of this compound to support their studies. The market for 6,10-Dihydroxy Buspirone is expected to grow as more applications are discovered, particularly in neuropharmacology and psychiatric research.

One of the most searched questions about 6,10-Dihydroxy Buspirone is its safety profile and side effects. Current data indicate that it is generally well-tolerated, but further clinical trials are needed to confirm its long-term effects. Another common query revolves around its synthesis and stability, which are critical for manufacturers and researchers alike. Addressing these concerns in your content can improve its relevance and searchability.

For SEO optimization, incorporating long-tail keywords like "6,10-Dihydroxy Buspirone CAS 658701-59-8 uses" or "6,10-Dihydroxy Buspirone pharmacological properties" can enhance visibility. Additionally, linking to recent studies or authoritative sources on mental health treatments and drug metabolites can boost credibility. The compound’s connection to buspirone therapy and neurotransmitter modulation are also valuable keywords to include.

In summary, 6,10-Dihydroxy Buspirone (CAS No. 658701-59-8) is a promising compound with diverse applications in pharmaceutical research and mental health care. Its unique properties and growing market demand make it a subject of ongoing exploration. By staying updated on the latest research and industry trends, stakeholders can leverage the full potential of this metabolite.